Cas no 135965-05-8 (1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol)

• Product Name: 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol
• CAS No: 135965-05-8
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• MDL: MFCD02774810
• CID: 1239138
• PubChem ID: 839683
• Update Time: 2025-07-24

1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylphenyl)-1,2-dihydro-5H-tetrazole-5-thione
• 1-(3,4-DIMETHYL-PHENYL)-1H-TETRAZOLE-5-THIOL
• MFCD02774810
• G31452
• SR-01000231423
• Z57514499
• 1-(3,4-dimethylphenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
• EN300-12292
• AKOS000347324
• 1-(3,4-dimethylphenyl)-1H-tetraazole-5-thiol
• 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol
• SR-01000231423-1
• STL283090
• AN-988/14854001
• AKOS000294821
• 1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazole-5-thiol
• 135965-05-8
• 1-(3,4-dimethylphenyl)-2H-tetrazole-5-thione

• MDL： MFCD02774810
• Inchi： 1S/C9H10N4S/c1-6-3-4-8(5-7(6)2)13-9(14)10-11-12-13/h3-5H,1-2H3,(H,10,12,14)
• InChI Key： YMJBFGNECRVKEH-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 206.06261751g/mol
• Monoisotopic Mass: 206.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol

Introduction to 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol (CAS No. 135965-05-8)

The compound 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol (CAS No. 135965-05-8) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its tetrazole core substituted with a 3,4-dimethylphenyl group and a thiol functionality at the 5-position, has garnered significant attention in recent years due to its unique structural and chemical properties. The presence of both aromatic and heterocyclic moieties makes it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

From a structural perspective, the 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol molecule exhibits a rigid framework that can be exploited for selective interactions with biological targets. The dimethylphenyl group introduces steric bulk and electronic modulation, while the tetrazole ring provides a versatile scaffold for further functionalization. The thiol (-SH) moiety is particularly noteworthy, as it serves as a reactive site for various chemical transformations and can participate in disulfide bond formation, which is crucial in protein stabilization and redox signaling pathways.

Recent advancements in the field of drug discovery have highlighted the potential of tetrazole derivatives as pharmacophores. The tetrazole core is known for its ability to modulate enzyme activity and receptor binding, making it an attractive scaffold for small-molecule drugs. In particular, studies have shown that tetrazole derivatives can exhibit inhibitory effects on various enzymes involved in inflammatory and metabolic diseases. The introduction of the 3,4-dimethylphenyl group in 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol further enhances its binding affinity by optimizing the spatial orientation and electronic properties required for effective interactions with biological targets.

The thiol functionality at the 5-position of the tetrazole ring adds an additional layer of complexity to this compound. Thiols are well-known for their role in biological systems, where they participate in numerous redox reactions and signaling pathways. In drug design, thiols can serve as nucleophiles in Michael addition reactions or as cofactors for enzymatic processes. The reactivity of the thiol group in 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol makes it a valuable intermediate for synthesizing more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of enzymes and signaling molecules, many of which involve thiol-dependent mechanisms. The structural features of 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol, particularly the combination of the tetrazole core and the thiol group, suggest that it may be able to modulate key inflammatory pathways effectively. Preliminary studies have indicated that derivatives of this compound can inhibit the activity of enzymes such as lipoxygenase and cyclooxygenase, which are central to inflammation.

In addition to its anti-inflammatory potential, 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol has shown promise in other therapeutic areas. Its ability to cross cell membranes due to its hydrophobic nature allows it to reach intracellular targets efficiently. This property is particularly important for drugs that need to interact with enzymes or receptors within cells. Furthermore, the compound’s stability under various physiological conditions makes it a suitable candidate for further development into a drug candidate.

The synthesis of 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol involves several key steps that highlight its synthetic versatility. The introduction of the thiol group at the 5-position of the tetrazole ring can be achieved through nucleophilic substitution reactions or metal-catalyzed thiophilic additions. The use of palladium or copper catalysts can facilitate these transformations under mild conditions, ensuring high yields and minimal side reactions. This synthetic approach not only underscores the compound’s accessibility but also opens up possibilities for further derivatization to explore new pharmacological profiles.

Recent research has also explored the use of computational methods to optimize the structure-activity relationships (SAR) of tetrazole derivatives like 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol. Molecular docking studies have been instrumental in identifying key interactions between this compound and potential biological targets such as enzymes or receptors. These studies have provided valuable insights into how modifications to the aromatic ring or the thiol group can enhance binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The pharmacokinetic properties of 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol are another critical aspect that has been investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable bioavailability and metabolic stability, which are favorable characteristics for further development into an oral therapeutic agent.

In conclusion, 1-(3,4-dimethylphenyl)-1H-tetrazole-5-thiol (CAS No. 135965-05-8) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features combine a reactive thiol group with a versatile tetrazole scaffold modified by an aromatic ring system (dimethylphenyl) optimized for biological interactions. Further exploration into its pharmacological effects will likely uncover novel therapeutic applications across multiple disease areas.